3-Nitro-5,6,7,8-tetrahydro-2-naphthalenamine

• Molecular Formula: C10H12N2O2
• Molecular Weight: 192.21 g/mol
• IUPAC Name: 3-nitro-5,6,7,8-tetrahydronaphthalen-2-amine
• InChI: InChI=1S/C10H12N2O2/c11-9-5-7-3-1-2-4-8(7)6-10(9)12(13)14/h5-6H,1-4,11H2
• InChI Key: DRXXHCVZJCVAEH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=CC(=C(C=C2C1)N)[N+](=O)[O-]

Description

3-Nitro-5,6,7,8-tetrahydro-2-naphthalenamine is a useful research compound. Its molecular formula is C10H12N2O2 and its molecular weight is 192.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A suspension of nitroacetamide 167 (151 mg, 0.65 mmol) in 6 M HCl (30 mL) was stirred at 100° C. for 6 h. The suspension was cooled to 20° C., diluted with water (50 mL) and the pH adjusted to 8 with aqueous NH3 solution. The mixture was extracted with DCM (3×50 mL), the combined organic fraction dried, and the solvent evaporated to give amine 174 (113 mg, 100%) as an orange solid: 1H NMR δ 7.83 (s, 1H, H-4), 7.50 (s, 1H, H-1), 5.79 (s, 2H, NH2), 2.67-2.73 (m, 4H, 2×CH2), 1.78-1.83 (m, 4H, 2×CH2).